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Compound of Interest

Compound Name: 2,3,5-Trimethyloctane

Cat. No.: B14559771 Get Quote

Disclaimer: Direct experimental data on the environmental fate and transport of 2,3,5-
trimethyloctane is limited in publicly available scientific literature. This guide synthesizes

information based on its physicochemical properties and predictions from well-established

quantitative structure-activity relationship (QSAR) models, primarily the United States

Environmental Protection Agency's EPI Suite™. The experimental protocols described are

general methods for compounds with similar characteristics.

Introduction
2,3,5-Trimethyloctane is a branched aliphatic hydrocarbon. Understanding its behavior in the

environment is crucial for assessing its potential risks and developing remediation strategies in

case of contamination. This technical guide provides an in-depth overview of the environmental

fate and transport processes governing the distribution of 2,3,5-trimethyloctane in various

environmental compartments, including air, water, soil, and biota. The information is tailored for

researchers, scientists, and drug development professionals who may encounter this or

structurally similar compounds in their work.

Physicochemical Properties
The environmental behavior of a chemical is largely dictated by its physical and chemical

properties. The following table summarizes key physicochemical properties of 2,3,5-
trimethyloctane.
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Property Value Source

Molecular Formula C₁₁H₂₄ PubChem[1]

Molecular Weight 156.31 g/mol PubChem

Boiling Point 180.2 °C (Predicted) EPI Suite™

Vapor Pressure
1.58 mmHg at 25°C

(Predicted)
EPI Suite™

Water Solubility 0.13 mg/L at 25°C (Predicted) EPI Suite™

Log Octanol-Water Partition

Coefficient (Log Kₒw)
5.58 (Predicted) EPI Suite™

Henry's Law Constant
1.96 x 10⁻¹ atm-m³/mole at

25°C (Predicted)
EPI Suite™

Environmental Fate and Transport
The environmental fate of 2,3,5-trimethyloctane is governed by several key processes:

volatilization, adsorption, biodegradation, and bioaccumulation. Due to its high vapor pressure

and low water solubility, volatilization is expected to be a significant transport pathway. Its high

Log Kₒw suggests a strong tendency to adsorb to soil and sediment and to bioaccumulate in

organisms.

Volatilization
With a significant vapor pressure and Henry's Law constant, 2,3,5-trimethyloctane is expected

to readily volatilize from both water and moist soil surfaces. This process facilitates its transport

into the atmosphere. In the atmosphere, it will exist predominantly in the vapor phase and can

be transported over long distances.

Adsorption and Mobility in Soil
The high Log Kₒw value indicates that 2,3,5-trimethyloctane will have a strong affinity for

organic matter in soil and sediment. The predicted soil organic carbon-water partitioning

coefficient (Kₒc) is high, suggesting low mobility in soil. Leaching into groundwater is therefore

expected to be limited.
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Predicted Adsorption Parameter Value

Soil Organic Carbon-Water Partitioning

Coefficient (Kₒc)
1.35 x 10⁴ L/kg

Biodegradation
Branched alkanes like 2,3,5-trimethyloctane are generally biodegradable, although the

branching can slow down the rate of degradation compared to linear alkanes. Aerobic

biodegradation is expected to be the primary degradation pathway in soil and water. Anaerobic

degradation is likely to be much slower.

Predicted Biodegradation Outcome Result

Aerobic Biodegradation Likely to biodegrade, but potentially slowly

Anaerobic Biodegradation Very slow to negligible

Bioaccumulation
The high Log Kₒw of 2,3,5-trimethyloctane indicates a high potential for bioaccumulation in

aquatic organisms. It is likely to partition from the water column into the fatty tissues of fish and

other aquatic life.

Predicted Bioaccumulation Parameter Value

Bioconcentration Factor (BCF) 2,389 L/kg (Predicted for fish)

Experimental Protocols
Detailed experimental data for 2,3,5-trimethyloctane is not readily available. The following are

general experimental protocols that could be used to determine its environmental fate

parameters.

Soil Adsorption/Desorption (OECD 106)
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This guideline describes a batch equilibrium method to determine the adsorption/desorption of

a substance to soil.

Preparation: A stock solution of 2,3,5-trimethyloctane in a suitable solvent is prepared.

Several soil types with varying organic carbon content are characterized.

Adsorption Phase: Soil samples are equilibrated with solutions of 2,3,5-trimethyloctane of

known concentrations. The suspensions are agitated for a defined period to reach

equilibrium.

Analysis: After equilibration, the soil and aqueous phases are separated by centrifugation.

The concentration of 2,3,5-trimethyloctane remaining in the aqueous phase is measured

using gas chromatography-mass spectrometry (GC-MS). The amount adsorbed to the soil is

calculated by difference.

Desorption Phase: The soil from the adsorption phase is resuspended in a fresh solution

without the test substance and equilibrated again to determine the extent of desorption.

Data Analysis: The adsorption and desorption data are used to calculate the soil-water

distribution coefficient (Kd) and the soil organic carbon-water partitioning coefficient (Kₒc).

Aerobic Biodegradation in Soil (OECD 307)
This protocol is used to assess the rate of aerobic biodegradation of a chemical in soil.

Test System: Soil samples are amended with radiolabeled (¹⁴C) 2,3,5-trimethyloctane. The

soil is maintained at a constant temperature and moisture content.

Incubation: The treated soil is incubated in the dark. A stream of CO₂-free air is passed

through the incubation flasks.

Measurement of ¹⁴CO₂: The evolved ¹⁴CO₂ from the mineralization of the test substance is

trapped in an alkaline solution (e.g., potassium hydroxide or sodium hydroxide). The amount

of ¹⁴CO₂ is quantified over time using liquid scintillation counting.

Analysis of Soil Residues: At the end of the experiment, the soil is extracted to determine the

amount of parent compound remaining and to identify major transformation products.
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Data Analysis: The rate of biodegradation is expressed as the percentage of the applied

radioactivity that is evolved as ¹⁴CO₂ over time.
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Caption: Environmental fate pathways of 2,3,5-Trimethyloctane.
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Caption: Workflow for determining soil adsorption coefficient (Kd/Koc).

Conclusion
Based on its physicochemical properties and predictive modeling, 2,3,5-trimethyloctane is

expected to be a volatile compound with low water solubility and a high affinity for organic

matter. The primary environmental fate processes are likely to be volatilization into the

atmosphere, adsorption to soil and sediment, and bioaccumulation in aquatic organisms.

Biodegradation is expected to occur, but the branched structure may result in a slower

degradation rate. Due to the lack of direct experimental data, the conclusions presented in this

guide should be considered preliminary. Further experimental studies are necessary to

definitively characterize the environmental fate and transport of 2,3,5-trimethyloctane.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b14559771#environmental-fate-and-transport-of-2-3-
5-trimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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